Cas no 922039-77-8 (4-fluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide)

• Product Name: 4-fluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide
• CAS No: 922039-77-8
• MF: C₂₄H₃₀FN₃O
• MW: 395.512909412384
• CID: 6007251
• PubChem ID: 44025217
• Update Time: 2025-05-23

4-fluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide
• 4-fluoro-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-piperidin-1-ylethyl]benzamide
• 4-fluoro-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide
• 4-fluoro-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl]benzamide
• AKOS024636955
• F2292-0815
• 922039-77-8

• Inchi： 1S/C24H30FN3O/c1-27-13-5-6-19-16-20(9-12-22(19)27)23(28-14-3-2-4-15-28)17-26-24(29)18-7-10-21(25)11-8-18/h7-12,16,23H,2-6,13-15,17H2,1H3,(H,26,29)
• InChI Key： RVDHAPZEOFFPAG-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=CC2=C(C=1)CCCN2C)N1CCCCC1)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 395.23729075g/mol
• Monoisotopic Mass: 395.23729075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 4-fluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide

Introduction to 4-Fluoro-N-2-(1-Methyl-1,2,3,4-Tetrahydroquinolin-6-yl)-2-(Piperidin-1-yl)ethylbenzamide (CAS No. 922039-77-8)

4-Fluoro-N-2-(1-Methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide, with the CAS number 922039-77-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as benzamides, which are characterized by their benzene ring and amide functional group. The presence of a fluoro substituent and a substituted tetrahydroquinoline moiety imparts unique pharmacological properties to this compound, making it a promising candidate for various therapeutic applications.

The structure of 4-fluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide is intricate and well-suited for interacting with specific biological targets. The fluoro substituent on the benzene ring enhances the lipophilicity and metabolic stability of the molecule, while the tetrahydroquinoline and piperidine groups contribute to its binding affinity and selectivity for certain receptors. These structural features collectively make this compound an attractive candidate for drug development.

Recent studies have highlighted the potential of 4-fluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent activity against certain neurotransmitter receptors, particularly those involved in the regulation of mood and cognitive function. For instance, it has been found to modulate serotonin and dopamine receptors, which are key targets in the treatment of depression and anxiety disorders.

In addition to its potential in neurology, 4-fluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide has also shown promise in oncology. Preclinical studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. The compound's ability to selectively bind to these pathways without affecting normal cells makes it a valuable candidate for developing targeted cancer therapies.

The pharmacokinetic properties of 4-fluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylbenzamide have been extensively studied to ensure its suitability for clinical use. Data from animal models indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. Its metabolic stability ensures that it remains active in the body for an extended period, which is crucial for maintaining therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-fluoro-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-y l)-2-(piperidin - 1 - yl) ethylbenzamide in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 4-fluoro-N - 2 - ( 1 - methyl - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - yl ) - 2 - ( piperidin - 1 - yl ) ethylbenzamide (CAS No . 922039 - 77 - 8) represents a promising molecule with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in both neurology and oncology. As ongoing studies continue to elucidate its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various medical conditions.